Cas no 602-29-9 (Benzene,1-methyl-2,3,4-trinitro-)

Benzene,1-methyl-2,3,4-trinitro- structure
602-29-9 structure
Product Name:Benzene,1-methyl-2,3,4-trinitro-
CAS No:602-29-9
MF:C7H5N3O6
MW:227.131101369858
CID:510611
Update Time:2026-04-29

Benzene,1-methyl-2,3,4-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-methyl-2,3,4-trinitro-
    • 2,3,4-TRINITROTOLUENE
    • 2,3,4-Trinitrotoluene,1-Methyl-2,3,4-trinitrobenzene
    • 1-methyl-2,3,4-trinitro-benzen
    • 1-METHYL-2,3,4-TRINITROBENZENE
    • 2,3,4,5,6-PENTAFLUOROPHENYL2-FLUOROBENZENESULFONATE
    • 2,3,4-TRINITRO-METHYLBENZENE
    • 2,3,4-trinitro-toluen
    • 2,3,4-Trinitro-toluol
    • Benzene,1-methyl-2,3,4-trinitro
    • trinitrotoluene

Computed Properties

  • Exact Mass: 227.01800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.6200
  • Melting Point: 112°C
  • Boiling Point: 368.83°C (rough estimate)
  • Refractive Index: 1.5500 (estimate)
  • PSA: 137.46000
  • LogP: 3.28920
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